Cas no 371775-70-1 (5-Methyl Formate De(3,5-dihydroxyhept-6-enoate) Rosuvastatin)

• Product Name: 5-Methyl Formate De(3,5-dihydroxyhept-6-enoate) Rosuvastatin
• CAS No: 371775-70-1
• MF: C₁₆H₁₈FN₃O₄S
• MW: 367.39522600174
• CID: 2086337
• Update Time: 2025-07-16

5-Methyl Formate De(3,5-dihydroxyhept-6-enoate) Rosuvastatin Chemical and Physical Properties

Names and Identifiers

• 5-Methyl Formate De(3,5-dihydroxyhept-6-enoate) Rosuvastatin
• JVDSNUDYCSSSBP-UHFFFAOYSA-N
• 5-Pyrimidinecarboxylic acid, 4-(4-fluorophenyl)-6-(1-methylethyl)-2-[(methylsulfonyl)amino]-, methyl ester

• Inchi： 1S/C16H18FN3O4S/c1-9(2)13-12(15(21)24-3)14(10-5-7-11(17)8-6-10)19-16(18-13)20-25(4,22)23/h5-9H,1-4H3,(H,18,19,20)
• InChI Key： JVDSNUDYCSSSBP-UHFFFAOYSA-N
• SMILES： C1(NS(C)(=O)=O)=NC(C(C)C)=C(C(OC)=O)C(C2=CC=C(F)C=C2)=N1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 559.3±60.0 °C at 760 mmHg
• Flash Point: 292.0±32.9 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

5-Methyl Formate De(3,5-dihydroxyhept-6-enoate) Rosuvastatin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 5-Methyl Formate De(3,5-dihydroxyhept-6-enoate) Rosuvastatin

Research Briefing on 5-Methyl Formate De(3,5-dihydroxyhept-6-enoate) Rosuvastatin (CAS: 371775-70-1)

In recent years, the compound 5-Methyl Formate De(3,5-dihydroxyhept-6-enoate) Rosuvastatin, with the CAS number 371775-70-1, has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, a derivative of the well-known statin drug Rosuvastatin, is being investigated for its potential therapeutic applications, particularly in the management of hyperlipidemia and cardiovascular diseases. The structural modifications in this derivative aim to enhance its pharmacokinetic properties and reduce adverse effects, making it a promising candidate for further development.

Recent studies have focused on the synthesis and characterization of 5-Methyl Formate De(3,5-dihydroxyhept-6-enoate) Rosuvastatin. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its molecular structure and purity. These studies have demonstrated that the compound retains the core pharmacophore of Rosuvastatin, which is essential for its inhibitory activity against HMG-CoA reductase, the rate-limiting enzyme in cholesterol biosynthesis.

Pharmacological evaluations of 5-Methyl Formate De(3,5-dihydroxyhept-6-enoate) Rosuvastatin have shown promising results. In vitro assays indicate that the compound exhibits comparable or even superior inhibitory activity against HMG-CoA reductase compared to the parent drug. Furthermore, preliminary in vivo studies in animal models have demonstrated its efficacy in reducing plasma cholesterol levels without significant hepatotoxicity, a common side effect associated with statin therapy. These findings suggest that this derivative could offer a safer and more effective alternative for patients with dyslipidemia.

The metabolic stability and bioavailability of 5-Methyl Formate De(3,5-dihydroxyhept-6-enoate) Rosuvastatin have also been investigated. Results indicate that the compound exhibits improved metabolic stability, likely due to the protective effects of the methyl formate group. This modification reduces first-pass metabolism in the liver, thereby enhancing its systemic availability. Such properties are critical for the development of oral formulations with consistent therapeutic effects.

Despite these encouraging results, further research is needed to fully elucidate the safety and efficacy profile of 5-Methyl Formate De(3,5-dihydroxyhept-6-enoate) Rosuvastatin. Ongoing studies are exploring its potential interactions with other drugs and its long-term effects on lipid metabolism. Additionally, efforts are being made to optimize the synthetic route to ensure cost-effective production for large-scale applications.

In conclusion, 5-Methyl Formate De(3,5-dihydroxyhept-6-enoate) Rosuvastatin represents a promising advancement in the field of lipid-lowering therapeutics. Its enhanced pharmacokinetic properties and reduced side effects make it a strong candidate for clinical development. Continued research and collaboration between academia and industry will be essential to bring this compound from the laboratory to the clinic, ultimately benefiting patients worldwide.